Cas no 842140-76-5 (4(1H)-Pyrimidinone, 3-[(4-fluorophenyl)methyl]tetrahydro-2-thioxo-)

• Product Name: 4(1H)-Pyrimidinone, 3-[(4-fluorophenyl)methyl]tetrahydro-2-thioxo-
• CAS No: 842140-76-5
• MF: C₁₁H₁₁FN₂OS
• MW: 238.281244516373
• CID: 1821494
• PubChem ID: 71414704
• Update Time: 2025-04-21

4(1H)-Pyrimidinone, 3-[(4-fluorophenyl)methyl]tetrahydro-2-thioxo- Chemical and Physical Properties

Names and Identifiers

• 4(1H)-Pyrimidinone, 3-[(4-fluorophenyl)methyl]tetrahydro-2-thioxo-
• 3-[(4-fluorophenyl)methyl]-2-sulfanylidene-1,3-diazinan-4-one
• DTXSID40834144
• 3-(4-Fluorobenzyl)-2-thioxotetrahydropyrimidin-4(1H)-one
• 3-(4-Fluorobenzyl)-2-thioxo-3,4,5,6-tetrahydropyrimidin-4(1H)-one
• 3-[(4-Fluorophenyl)methyl]-2-sulfanylidenetetrahydropyrimidin-4(1H)-one
• 842140-76-5

• Inchi： 1S/C11H11FN2OS/c12-9-3-1-8(2-4-9)7-14-10(15)5-6-13-11(14)16/h1-4H,5-7H2,(H,13,16)
• InChI Key： YKASXLHFKXURPW-UHFFFAOYSA-N
• SMILES： S=C1NCCC(N1CC1C=CC(=CC=1)F)=O

Computed Properties

• Exact Mass: 238.05761231g/mol
• Monoisotopic Mass: 238.05761231g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 290
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 64.4Ų